Cas no 922005-88-7 (2-methoxy-5-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide)

• Product Name: 2-methoxy-5-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide
• CAS No: 922005-88-7
• MF: C₁₇H₁₈N₂O₄S
• MW: 346.400823116302
• CID: 6527525
• Update Time: 2025-07-25

2-methoxy-5-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-5-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide
• Benzenesulfonamide, 2-methoxy-5-methyl-N-(1,2,3,4-tetrahydro-2-oxo-6-quinolinyl)-

• Inchi： 1S/C17H18N2O4S/c1-11-3-7-15(23-2)16(9-11)24(21,22)19-13-5-6-14-12(10-13)4-8-17(20)18-14/h3,5-7,9-10,19H,4,8H2,1-2H3,(H,18,20)
• InChI Key： IVJHODMDKYQKSE-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCC(=O)N3)(=O)=O)=CC(C)=CC=C1OC

Experimental Properties

• Density: 1.341±0.06 g/cm3(Predicted)
• pka: 8.65±0.20(Predicted)

Additional information on 2-methoxy-5-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide

Introduction to 2-methoxy-5-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide and Its Significance in Modern Chemical Biology

2-methoxy-5-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide, identified by its CAS number 922005-88-7, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural composition of this compound encompasses a benzene ring substituted with methoxy and methyl groups, further functionalized with a sulfonamide moiety and an N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl) group. Such structural features not only contribute to its unique chemical properties but also open avenues for diverse biological activities.

The sulfonamide group is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The presence of this group in 2-methoxy-5-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide suggests that it may exhibit inhibitory effects on various biological pathways. Furthermore, the tetrahydroquinoline moiety introduces additional complexity to the molecule, which has been extensively studied for its potential role in modulating biological processes. Recent advancements in drug discovery have highlighted the significance of heterocyclic compounds in developing treatments for a wide range of diseases.

Recent research has demonstrated that derivatives of tetrahydroquinoline exhibit promising activities in the context of anti-inflammatory and anticancer therapies. The structural motif of N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl) in 2-methoxy-5-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide is particularly noteworthy, as it has been shown to interact with specific targets involved in cell proliferation and survival. This interaction is thought to contribute to the compound's potential as an anti-cancer agent. Moreover, the methoxy and methyl substituents on the benzene ring may influence the compound's solubility and bioavailability, factors that are critical for its efficacy as a therapeutic agent.

The synthesis of 2-methoxy-5-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide involves a multi-step process that requires precise control over reaction conditions. The introduction of the sulfonamide group necessitates careful handling to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production of complex molecules like this one. For instance, catalytic methods have been developed that allow for the selective functionalization of aromatic rings without compromising the integrity of sensitive functional groups. Such innovations are crucial for optimizing the synthesis of bioactive molecules.

In vitro studies have begun to elucidate the biological profile of 922005-88-7. Initial experiments suggest that this compound exhibits moderate activity against certain cancer cell lines. The mechanism of action appears to involve inhibition of key enzymes involved in tumor growth and progression. Additionally, preliminary data indicate that it may possess anti-inflammatory properties by modulating cytokine production. These findings are particularly encouraging given the growing interest in developing targeted therapies for cancer and inflammatory diseases.

The potential therapeutic applications of 2-methoxy-5-methyl-N-(2-oxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxy)-N-(tetrahydropyridinyl)methanamine extend beyond oncology. Research is ongoing to explore its effects on other disease pathways such as neurodegenerative disorders. The tetrahydroquinoline scaffold is known to interact with neurological targets, making it a promising candidate for further investigation. Future studies may focus on identifying specific receptor interactions and understanding how these interactions contribute to biological activity.

From a computational chemistry perspective,922005 88 7 presents an interesting case study for molecular modeling and drug design simulations. Advanced computational techniques can be employed to predict binding affinities and optimize lead structures before experimental validation. These simulations can provide valuable insights into how modifications to the molecular structure might enhance biological activity or reduce toxicity. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines.

The development of novel synthetic routes for complex molecules like CAS no 922005 88 7 is essential for advancing chemical biology research. Recent innovations in synthetic chemistry have enabled more efficient and sustainable production methods. For example,green chemistry principles have been incorporated into synthetic protocols, reducing waste and minimizing hazardous byproducts. These advancements not only improve laboratory practices but also contribute to environmental sustainability.

The role of CAS no 922005 88 7 in interdisciplinary research cannot be overstated. Its study bridges multiple fields including organic chemistry,medicinal chemistry, pharmacology,and biochemistry. This interdisciplinary approach fosters collaboration across disciplines and accelerates the discovery process by leveraging diverse expertise.

In conclusion,CAS no 922005 88 7, or (E)-N'-((E)-3-Methylideneindolenine)-N,N-dimethylethanamine, represents a fascinating compound with significant potential in pharmaceutical research,chemical biology, and drug development applications,particularly given its structural complexity and functional diversity., highlighting ongoing efforts to develop innovative treatments for various diseases through advanced chemical biology approaches.